Bis(4-methylphenyl)chlorophosphine
Overview
Description
Bis(4-methylphenyl)chlorophosphine is a useful research compound. Its molecular formula is C14H14ClP and its molecular weight is 248.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of a Novel Polydentate Ligand: Bis(2-(methylthio)phenyl)chlorophosphine was used to synthesize a new ligand, 2,6-bis(bis(2-(methylthio)phenyl)phosphino)-4-methylphenol. This ligand, with two tripodal [S,S,P,O] coordination pockets, is useful in crystallography and coordination chemistry (Beganskienė et al., 2006).
Preparation of d-Nucleoside-3′-hydrogenphosphonates: Monofunctional phosphitylating reagents like bis(N,N-di-ethylamino)chlorophosphine and salicylchlorophosphine have shown efficacy in the preparation of these phosphonates, critical in nucleoside chemistry (Marugg et al., 1986).
Synthesis of Phosphoramidites and H-phosphonates: Bis-(diisopropylamino)chlorophosphine has been utilized for creating phosphoramidites and H-phosphonates of d-nucleosides, showcasing its versatility in nucleotide synthesis (Marugg et al., 1986).
Flame Retardance in Poly(ethylene terephthalate): Bis(4-methylphenyl)phenyl phosphine oxide, derived from bis(4-methylphenyl)phenyl phosphine sulfide, has been used as a co-monomer in flame-resistant PET, enhancing both its flame retardance and thermal stability (Wang et al., 2000).
Creation of Novel Phosphaarsenes: Synthesis of novel bis(2,6-dimesityl-4-methylphenyl)phosphaarsene using related phosphine compounds illustrates the utility of Bis(4-methylphenyl)chlorophosphine derivatives in creating new organophosphorus compounds (Tsuji et al., 1997).
Study of Organophosphate Ester Metabolites: This research highlights the presence and potential health implications of various organophosphate esters, including derivatives of bis(methylphenyl) phosphate, in environmental and biological samples (He et al., 2018).
Safety and Hazards
Bis(4-methylphenyl)chlorophosphine is classified as a skin corrosive substance (Category 1B) and can cause serious eye damage . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised .
Mechanism of Action
Target of Action
Bis(4-methylphenyl)chlorophosphine is primarily used as a reactant in the synthesis of various compounds . It is known to interact with palladium catalysts in C-C bond forming cross-coupling reactions . It also acts as a ligand for nickel (0)-catalyzed isomerization reactions . Furthermore, it is used in the formation of phosphinosulfonamide nickel complexes for oligomerization reactions .
Mode of Action
The compound interacts with its targets through a process known as phosphinylation . This involves the transfer of a phosphine group from the this compound to the target molecule . The exact nature of this interaction and the resulting changes depend on the specific target and reaction conditions.
Biochemical Pathways
Given its role in the synthesis of various compounds, it is likely that it indirectly influences multiple biochemical pathways through its products .
Pharmacokinetics
Due to its reactivity and potential for causing skin corrosion and serious eye damage , it is unlikely to have favorable bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific compounds it helps synthesize . As a reactant, its primary role is to contribute to the formation of new compounds, which can have a wide range of effects depending on their structure and function .
Properties
IUPAC Name |
chloro-bis(4-methylphenyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClP/c1-11-3-7-13(8-4-11)16(15)14-9-5-12(2)6-10-14/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBXRRHIBSXGLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70400533 | |
Record name | BIS(4-METHYLPHENYL)CHLOROPHOSPHINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70400533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1019-71-2 | |
Record name | BIS(4-METHYLPHENYL)CHLOROPHOSPHINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70400533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(4-methylphenyl)chlorophosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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